Cas no 478249-63-7 (1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]-)

• Product Name: 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]-
• CAS No: 478249-63-7
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• MDL: MFCD02571525
• CID: 3235375
• PubChem ID: 1489242
• Update Time: 2025-08-05

1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]-
• 1H-Pyrrole-2-carboxylic acid 4-fluoro-benzylamide
• CHEMBL366390
• SMR000335935
• BDBM50124542
• MLS000721615
• N-[(4-fluorophenyl)methyl]-1H-pyrrole-2-carboxamide
• AKOS015993816
• N-(4-fluorobenzyl)-1H-pyrrole-2-carboxamide
• 9R-0342
• SCHEMBL4961237
• HMS2691P07
• 478249-63-7
• MFCD02571525

• MDL： MFCD02571525
• Inchi： 1S/C12H11FN2O/c13-10-5-3-9(4-6-10)8-15-12(16)11-2-1-7-14-11/h1-7,14H,8H2,(H,15,16)
• InChI Key： ISDNXPQCMNXNMI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 218.086
• Monoisotopic Mass: 218.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]-

Professional Introduction to Compound with CAS No 478249-63-7 and Product Name: 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL]

The compound with the CAS number 478249-63-7 and the product name 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL] represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrrole ring and a fluoro-substituted phenyl group in its molecular structure imparts distinct pharmacological characteristics, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrrole moieties. Pyrrole derivatives are known for their diverse biological activities, ranging from antimicrobial to anticancer properties. The specific modification of 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL] with a fluoro-substituted phenyl group at the N-position enhances its interactiveness with biological targets, thereby improving its pharmacological efficacy. This modification is a testament to the growing trend in medicinal chemistry of employing fluorine atoms to modulate metabolic stability and binding affinity.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research indicates that pyrrole-based compounds exhibit remarkable potential in modulating various disease pathways. For instance, studies have shown that derivatives of 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL] can interact with specific enzymes and receptors involved in inflammation and cancer progression. These interactions are critical for developing novel therapeutic strategies that target these conditions more effectively.

One of the most compelling aspects of this compound is its structural versatility. The pyrrole core provides a scaffold that can be further functionalized to create a wide array of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure can significantly impact pharmacokinetic and pharmacodynamic profiles. The incorporation of a fluoro-substituted phenyl group not only enhances binding affinity but also contributes to metabolic stability, which is crucial for the clinical efficacy of pharmaceutical agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies on 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL] have revealed insights into its binding interactions with target proteins. These studies suggest that the compound can effectively inhibit key enzymes involved in cancer cell proliferation and survival. Such findings are particularly exciting as they provide a strong rationale for further preclinical and clinical investigations.

The synthesis of 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL] involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. The process typically involves multi-step synthetic routes that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies underscores the compound's complexity and the meticulous approach needed to produce it on an industrial scale.

In conclusion, 1H-PYRROLE-2-CARBOXAMIDE, N-[(4-FLUOROPHENYL)METHYL] (CAS No 478249-63-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.